Cas no 2243521-65-3 (5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2243521-65-3
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 6024678
• PubChem ID: 138006953
• Update Time: 2025-05-24

5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-
• 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid
• Z3290036344
• EN300-2010579
• 5-Methyl-2-(1-methylpyrazol-4-yl)triazole-4-carboxylic acid
• 2243521-65-3

• Inchi： 1S/C8H9N5O2/c1-5-7(8(14)15)11-13(10-5)6-3-9-12(2)4-6/h3-4H,1-2H3,(H,14,15)
• InChI Key： FVXWMKHFDAZRDI-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(O)=O)=NN1C1=CN(C)N=C1

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 484.6±55.0 °C(Predicted)
• pka: 3.28±0.50(Predicted)

Additional information on 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid

Research Brief on 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid (CAS: 2243521-65-3)

In recent years, the compound 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid (CAS: 2243521-65-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazole-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The synthesis of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically includes the cyclization of appropriately substituted pyrazole and triazole precursors. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for its application in drug discovery. The compound's carboxylic acid moiety provides a versatile handle for further derivatization, enabling the creation of a diverse library of analogs for structure-activity relationship (SAR) studies.

From a biological perspective, this compound has demonstrated notable inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid exhibited potent inhibition of JAK2 and FLT3 kinases, both of which are key targets in myeloproliferative disorders and acute myeloid leukemia (AML). The study highlighted the compound's ability to disrupt kinase signaling pathways, leading to reduced cell proliferation and increased apoptosis in vitro and in vivo models.

In addition to its kinase inhibitory properties, recent research has explored the anti-inflammatory potential of this compound. A 2024 preclinical study demonstrated that it could effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating NF-κB signaling. These findings suggest its potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease (IBD). However, further pharmacokinetic and toxicological studies are required to assess its suitability for clinical development.

Despite these promising results, challenges remain in optimizing the bioavailability and selectivity of 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid. Recent efforts have focused on prodrug strategies and formulation technologies to enhance its solubility and tissue penetration. For example, a 2023 patent application disclosed a novel salt form of the compound with improved physicochemical properties, which could facilitate its transition from bench to bedside.

In conclusion, 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)-2H-1,2,3-triazole-4-carboxylic acid represents a versatile scaffold with significant therapeutic potential. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a promising candidate for further drug development. Future research should prioritize the optimization of its pharmacokinetic profile and the exploration of its efficacy in additional disease models. As the field advances, this compound may emerge as a key player in the next generation of targeted therapies for cancer and inflammatory diseases.